Cas no 128740-33-0 (1H-Pyrrolo[3,4-c]isoxazole, hexahydro-)

• Product Name: 1H-Pyrrolo[3,4-c]isoxazole, hexahydro-
• CAS No: 128740-33-0
• Molecular Formula: C₂₁H₂₇N₂O₃F₃
• Molecular Weight: 412.44588
• CID: 1223638
• PubChem ID: 15070016

1H-Pyrrolo[3,4-c]isoxazole, hexahydro- Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-c]isoxazole, hexahydro-
• CS-0046487
• AKOS006380022
• 3,3a,4,5,6,6a-hexahydro-1H-pyrrolo[3,4-c][1,2]oxazole
• hexahydro-1H-pyrrolo[3,4-c][1,2]oxazole
• 128740-33-0
• hexahydro-1H-pyrrolo[3,4-c]isoxazole
• SCHEMBL6211287
• D72777

• InChIKey： PCEOBXADJCUZTN-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10N2O/c1-4-3-8-7-5(4)2-6-1/h4-7H,1-3H2
• SMILES： C1C2CONC2CN1

Computed Properties

• Exact Mass: 412.19751
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.079312947g/mol
• Heavy Atom Count: 8
• Complexity: 96.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 33.3Ų

Experimental Properties

• PSA: 42.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Isoxazolidines